8-((3-Chloro-4-methylphenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• IUPAC Name: 8-(3-chloro-4-methylphenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• InChI: InChI=1S/C21H22ClN3O3S/c1-14-4-3-5-16(12-14)19-20(26)24-21(23-19)8-10-25(11-9-21)29(27,28)17-7-6-15(2)18(22)13-17/h3-7,12-13H,8-11H2,1-2H3,(H,24,26)
• InChI Key: GXHBBLHYJDSKCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC3(CCN(CC3)S(=O)(=O)C4=CC(=C(C=C4)C)Cl)NC2=O
• Molecular Formula: C21H22ClN3O3S
• Molecular Weight: 431.9 g/mol

Description

8-((3-Chloro-4-methylphenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a useful research compound. Its molecular formula is C21H22ClN3O3S and its molecular weight is 431.94. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

A series of 1,2,4,8-tetraazaspiro[4.5]dec-2-enes containing 1,2,4-triazole, piperidine, and sulfonamide moieties, synthesized from 4-piperidone benzoylhydrazones, exhibited significant antimicrobial activity against several strains of microbes. These compounds demonstrate the potential utility of spirotetraaza derivatives in developing new antimicrobial agents (Dalloul et al., 2017).

Pharmacological Studies of Sulphur Containing Derivatives

Novel sulphur containing 1,2,4-triazole derivatives have shown notable antibacterial and antifungal activities. These compounds were synthesized from 4-Chloro-phenol and Ethylbromoacetate, highlighting the role of sulfur and triazole derivatives in pharmacological research (Rao et al., 2014).

Anticancer and Antidiabetic Applications

A study on the development of anticancer and antidiabetic Spirothiazolidines analogs demonstrated that certain compounds exhibit significant activity against human breast carcinoma (MCF-7) and human liver carcinoma (HepG-2) cell lines. This research showcases the potential of spiro compounds in treating cancer and diabetes (Flefel et al., 2019).

Metal-Free Oxidative Spirocyclization

A novel, metal-free oxidative spirocyclization of arylpropiolamides with sulfonylhydrazides leading to 3-sulfonated azaspiro[4,5]trienones has been developed. This method provides a direct and efficient approach to synthesize sulfonated azaspiro compounds of biological importance, highlighting the innovative strategies in synthesizing bioactive spiro compounds (Wen et al., 2015).

Antitumor Activity

Research into 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-one derivatives has shown promising antiproliferative effects, particularly against A549, MDA-MB-231, and HeLa cell lines. This suggests their potential in developing new anticancer therapies (Xing et al., 2020).